Cas no 1235441-41-4 (4-chloro-2-fluoro-6-(trifluoromethyl)aniline)

• Product Name: 4-chloro-2-fluoro-6-(trifluoromethyl)aniline
• CAS No: 1235441-41-4
• MF: C₇H₄ClF₄N
• MW: 213.55997467041
• CID: 4579596
• Update Time: 2025-10-30

4-chloro-2-fluoro-6-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-fluoro-6-(trifluoromethyl)aniline
• Benzenamine, 4-chloro-2-fluoro-6-(trifluoromethyl)-
• 4-chloro-2-fluoro-6-(trifluoromethyl)aniline

• Inchi： 1S/C7H4ClF4N/c8-3-1-4(7(10,11)12)6(13)5(9)2-3/h1-2H,13H2
• InChI Key： VBVWCWKGSLSWAL-UHFFFAOYSA-N
• SMILES： C1(N)=C(C(F)(F)F)C=C(Cl)C=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-chloro-2-fluoro-6-(trifluoromethyl)aniline

Research Brief on 4-chloro-2-fluoro-6-(trifluoromethyl)aniline (CAS: 1235441-41-4) in Chemical and Biomedical Applications

4-chloro-2-fluoro-6-(trifluoromethyl)aniline (CAS: 1235441-41-4) is a fluorinated aniline derivative that has garnered significant attention in recent chemical and biomedical research due to its unique structural properties and potential applications in pharmaceutical synthesis and agrochemical development. This compound, characterized by its trifluoromethyl and halogen substituents, serves as a versatile intermediate in the synthesis of more complex molecules with enhanced biological activity and metabolic stability.

Recent studies have focused on the synthetic pathways and optimization strategies for producing 4-chloro-2-fluoro-6-(trifluoromethyl)aniline with high yield and purity. A 2023 publication in the Journal of Fluorine Chemistry detailed a novel catalytic method using palladium-based catalysts, achieving a 92% yield under mild reaction conditions. This advancement addresses previous challenges related to byproduct formation and scalability, making the compound more accessible for industrial applications.

In the pharmaceutical sector, researchers have explored the incorporation of this aniline derivative into potential drug candidates. Its trifluoromethyl group is particularly valuable in medicinal chemistry, as it often enhances lipophilicity and binding affinity to target proteins. A recent preclinical study (Nature Chemical Biology, 2024) demonstrated its utility as a building block for kinase inhibitors, showing promising activity against resistant strains of certain cancers.

The compound's applications extend to agrochemicals, where its structural features contribute to the development of novel pesticides with improved environmental profiles. A 2024 report in Pest Management Science highlighted its use as an intermediate in synthesizing next-generation herbicides that exhibit selective weed control while minimizing soil persistence.

Analytical characterization of 4-chloro-2-fluoro-6-(trifluoromethyl)aniline has also seen advancements. Recent work published in Analytical Chemistry (2024) presented a robust HPLC-MS method for quantifying trace impurities in production batches, ensuring compliance with stringent pharmaceutical quality standards. This development is particularly crucial as regulatory requirements for fluorinated compounds become more rigorous.

From a safety perspective, updated toxicological assessments indicate that proper handling protocols are essential when working with this compound. While it shows moderate acute toxicity (LD50 = 320 mg/kg in rats), recent in vitro genotoxicity studies suggest no significant mutagenic potential at concentrations relevant to industrial applications (Regulatory Toxicology and Pharmacology, 2023).

The commercial availability of 4-chloro-2-fluoro-6-(trifluoromethyl)aniline has expanded in recent years, with major chemical suppliers now offering kilogram-scale quantities. Market analysis projects steady growth in demand, particularly from the Asia-Pacific region, where pharmaceutical and agrochemical production continues to expand rapidly.

Future research directions for this compound include exploring its potential in materials science applications, particularly in the development of fluorinated polymers with unique electronic properties. Preliminary studies suggest that derivatives of this aniline could serve as monomers for specialty plastics with enhanced thermal and chemical resistance.